Cas no 1505339-78-5 (Methyl 5-chloro-4-methylthiophene-3-carboxylate)

• Product Name: Methyl 5-chloro-4-methylthiophene-3-carboxylate
• CAS No: 1505339-78-5
• MF: C₇H₇ClO₂S
• MW: 190.647279977798
• MDL: MFCD24108602
• CID: 5611834
• PubChem ID: 81446524
• Update Time: 2025-10-16

Methyl 5-chloro-4-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1505339-78-5
• methyl 5-chloro-4-methylthiophene-3-carboxylate
• AKOS020024591
• EN300-3523387
• Methyl 5-chloro-4-methyl-3-thiophenecarboxylate
• Methyl 5-chloro-4-methylthiophene-3-carboxylate

• MDL： MFCD24108602
• Inchi： 1S/C7H7ClO2S/c1-4-5(7(9)10-2)3-11-6(4)8/h3H,1-2H3
• InChI Key： FRGPZMUVVNASOX-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(C(=O)OC)=CS1

Computed Properties

• Exact Mass: 189.9855283g/mol
• Monoisotopic Mass: 189.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 239.3±35.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 5-chloro-4-methylthiophene-3-carboxylate

Methyl 5-chloro-4-methylthiophene-3-carboxylate (CAS No. 1505339-78-5): An Overview

Methyl 5-chloro-4-methylthiophene-3-carboxylate (CAS No. 1505339-78-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its thiophene ring, which is substituted with a chloro group at the 5-position and a methyl group at the 4-position, along with a carboxylate ester moiety at the 3-position.

The thiophene ring is a five-membered aromatic heterocycle containing one sulfur atom. Thiophenes are known for their stability and electronic properties, making them valuable building blocks in the synthesis of more complex molecules. The presence of the chloro and methyl substituents on the thiophene ring imparts additional functional groups that can be exploited for further chemical modifications, enhancing the compound's versatility.

The carboxylate ester functionality at the 3-position of the thiophene ring is particularly noteworthy. Carboxylate esters are widely used in organic synthesis as protecting groups and as intermediates in the preparation of carboxylic acids and other derivatives. The ester group can be readily hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid, which can then be further functionalized through various chemical reactions.

In the context of pharmaceutical research, Methyl 5-chloro-4-methylthiophene-3-carboxylate has shown promise as a potential lead compound for drug discovery. Recent studies have explored its biological activities and potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory properties, making them candidates for the development of new anti-inflammatory drugs.

Another area of interest is the use of Methyl 5-chloro-4-methylthiophene-3-carboxylate in materials science. The unique electronic properties of thiophenes make them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have synthesized polymers incorporating this compound to enhance their electronic performance and stability.

The synthetic accessibility of Methyl 5-chloro-4-methylthiophene-3-carboxylate has also been a subject of investigation. Several efficient synthetic routes have been developed to prepare this compound from readily available starting materials. One notable method involves the condensation of 5-chloro-4-methylthiophenecarbaldehyde with methanol in the presence of an acid catalyst, followed by oxidation to form the carboxylic acid, which is then esterified to yield the final product.

In addition to its synthetic utility, Methyl 5-chloro-4-methylthiophene-3-carboxylate has been studied for its potential as a ligand in coordination chemistry. The sulfur atom in the thiophene ring can coordinate with metal ions to form stable complexes, which have applications in catalysis and materials science. For example, complexes formed with transition metals such as palladium and platinum have shown catalytic activity in various organic transformations.

The environmental impact of Methyl 5-chloro-4-methylthiophene-3-carboxylate is another important consideration. While there is limited data available on its environmental fate and toxicity, it is crucial to conduct thorough environmental risk assessments to ensure its safe use in industrial and research settings. Studies on similar compounds suggest that proper handling and disposal practices are essential to minimize any potential adverse effects on ecosystems.

In conclusion, Methyl 5-chloro-4-methylthiophene-3-carboxylate (CAS No. 1505339-78-5) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.